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These application notes provide a detailed overview of the data collection tools and protocols

utilized by the Nigeria Centre for Disease Control (NCDC) for field epidemiology. The

methodologies outlined are grounded in the national Integrated Disease Surveillance and

Response (IDSR) strategy, which ensures a systematic approach to detecting, reporting, and

responding to public health events.

Core Data Collection Framework: Integrated Disease
Surveillance and Response (IDSR)
The NCDC's field data collection is built upon the Integrated Disease Surveillance and

Response (IDSR) framework, a strategy adopted by Nigeria and other WHO African Region

countries to streamline and enhance surveillance activities.[1][2][3] This framework facilitates

the timely detection and response to priority diseases and public health events.[2] The IDSR

strategy in Nigeria has evolved, with the latest edition of the National IDSR Technical

Guidelines expanding the list of priority diseases to 45.[2]

The core components of the IDSR data collection system include standardized forms for

immediate, weekly, and monthly reporting of priority diseases. These forms are crucial for

ensuring that data is collected consistently across all levels of the healthcare system, from local

health facilities to the national level.
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Key Data Collection Tools
The primary data collection instruments in the NCDC's field epidemiology toolkit are the IDSR

forms. These standardized forms are designed for different reporting timelines and purposes.

IDSR 001 Series: Immediate Reporting and Investigation
The IDSR 001 forms are utilized for the immediate reporting of any notifiable disease, typically

within 24 hours of detection. This series includes:

IDSR 001A (Immediate Case-Based Reporting Form): This form is completed for each

suspected case of a disease that requires immediate notification. It captures essential

patient-level data.[1][4]

IDSR 001B (Laboratory Request Form): This form accompanies specimens sent for

laboratory confirmation. It links the clinical data from the IDSR 001A form with the laboratory

investigation.[1][4]

IDSR 001C (Line Listing Form): During an outbreak, this form is used to create a

comprehensive summary of all suspected cases.[1][5] It serves as a dynamic database for

the outbreak investigation team, allowing for the tracking of cases and their characteristics.

IDSR 002: Weekly Epidemiological Report
The IDSR 002 form is used for the weekly reporting of nine epidemic-prone diseases and any

public health events of international concern.[1][5] This aggregated data provides a regular

snapshot of the epidemiological situation, allowing for the monitoring of trends and the early

detection of potential outbreaks.

IDSR 003: Monthly Epidemiological Report
The IDSR 003 form is a monthly reporting tool for 41 priority diseases.[1][5] This form provides

a broader overview of the disease burden in the country and is essential for long-term planning

and resource allocation.

Data Presentation: Summary of Epidemiological
Data
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The following tables present a summary of quantitative data for selected priority diseases in

Nigeria, as reported in the NCDC's Weekly Epidemiological Reports. This data is crucial for

understanding the burden of these diseases and for guiding public health interventions.

Table 1: Summary of Lassa Fever Cases in Nigeria (Week 35, 2025)[6]

Category Value

Suspected Cases 125

Confirmed Cases 10

Deaths 2

Table 2: Summary of Cholera Cases in Nigeria (Week 35, 2025)[6]

Category Value

Suspected Cases 702

Laboratory Confirmed Cases 7

Deaths 2

Table 3: Summary of Measles Cases in Nigeria (Week 35, 2025)[6]

Category Value

Suspected Cases 1

Laboratory Confirmed Cases 0

Deaths 0

Table 4: Summary of Mpox Cases in Nigeria (Week 35, 2025)[6]
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Category Value

Suspected Cases 26

Laboratory Confirmed Cases 6

Deaths 0

Experimental Protocols: Field Data Collection and
Outbreak Investigation
The following protocols outline the methodologies for field data collection and outbreak

investigation as implemented by the NCDC.

Protocol for Immediate Case-Based Reporting
Case Detection: A healthcare worker at a health facility identifies a suspected case of a

notifiable disease based on the national standard case definitions.

Form Completion: The healthcare worker completes the IDSR 001A form, capturing the

following information:

Patient demographics (name, age, sex, address)

Clinical details (date of onset of symptoms, signs and symptoms)

Vaccination history

Risk factors and exposure history

In-patient/out-patient status

Outcome (alive, died, or lost to follow-up)

Specimen Collection: If a laboratory confirmation is required, a relevant biological specimen

(e.g., blood, stool, cerebrospinal fluid) is collected from the patient.
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Laboratory Request: The collected specimen is sent to the designated laboratory

accompanied by a completed IDSR 001B form.

Reporting: The completed IDSR 001A form is immediately transmitted to the Local

Government Area (LGA) Disease Surveillance and Notification Officer (DSNO).[4]

Protocol for Outbreak Investigation
The NCDC follows a standard 10-step process for outbreak investigation, which provides a

systematic framework for responding to public health emergencies.

Prepare for Field Work: Assemble the investigation team, gather necessary resources and

supplies, and establish clear roles and responsibilities.

Establish the Existence of an Outbreak: Verify that the number of cases exceeds the

expected number for the given time and place.

Verify the Diagnosis: Review clinical and laboratory findings to confirm the diagnosis of the

reported cases.

Construct a Case Definition: Develop a clear and consistent case definition to identify all

potential cases.

Find Cases Systematically and Develop a Line Listing: Actively search for additional cases

and record their information on an IDSR 001C (Line Listing) form.

Perform Descriptive Epidemiology: Analyze the line-listing data to characterize the outbreak

by time, place, and person.

Develop Hypotheses: Formulate hypotheses about the source, mode of transmission, and

risk factors for the outbreak.

Evaluate Hypotheses: Conduct analytical studies (e.g., case-control or cohort studies) to test

the hypotheses.

Implement Control Measures: Implement interventions to control the outbreak and prevent

further transmission.
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Communicate Findings: Disseminate the findings of the investigation to relevant

stakeholders, including the public, to inform public health action and prevent future

outbreaks.

Mandatory Visualizations
The following diagrams illustrate key workflows in the NCDC's field epidemiology data

collection and response system.
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Caption: NCDC IDSR Data Flow Diagram
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Caption: 10-Step Outbreak Investigation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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